Biotin-ProTx-I Biotin-ProTx-I Protoxin I (ProTx-I; β-theraphotoxin-Tp1a) is a toxin that was originally isolated from the venom of Thrixopelma pruriens (Peruvian green velvet tarantula). This toxin reversibly inhibits the tetrodotoxin (TTX)-resistant channel Nav1.8 (IC50 = 27 nM) and Nav1.2, Nav1.5 and Nav1.7 with IC50 values between 50 and 100 nM. Furthermore, ProTx-I shifts the voltage dependence activity of T-type Cav3.1 channels (IC50= 50 nM) without affecting the voltage dependence of inactivation. Biotin-ProTx-I is a biotin-tagged version of ProTx-I.
Brand Name: Vulcanchem
CAS No.:
VCID: VC20738134
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Biotin-ProTx-I

CAS No.:

Cat. No.: VC20738134

Molecular Formula:

Molecular Weight:

* For research use only. Not for human or veterinary use.

Biotin-ProTx-I -

Specification

Appearance White lyophilized solidPurity rate: > 95 %AA sequence: Glu-Cys2-Arg-Tyr-Trp-Leu-Gly-Gly-Cys9-Ser-Ala-Gly-Gln-Thr-Cys15-Cys16-Lys-His-Leu-Val-Cys21-Ser-Arg-Arg-His-Gly-Trp-Cys28-Val-Trp-Asp-Gly-Thr-Phe-Ser-OHLength (aa): 35

Introduction

Biotin-ProTx-I is a bioconjugate compound that combines biotin with a specific peptide sequence, known as ProTx-I. This peptide is derived from the venom of the Peruvian green velvet tarantula, Thrixopelma pruriens. The incorporation of biotin into ProTx-I enhances its utility in biological assays by facilitating attachment to proteins or peptides, thereby aiding in the study of protein interactions and cellular functions .

Mechanism of Action

Biotin-ProTx-I's mechanism of action primarily revolves around the role of biotin as a cofactor in enzymatic reactions. Biotin facilitates carboxylation reactions, which are crucial for various metabolic pathways, including fatty acid synthesis and amino acid metabolism .

Applications in Research

Biotin-ProTx-I has numerous applications in scientific research, particularly in studies involving protein interactions and cellular functions. Its ability to bind to proteins or peptides makes it useful for analyzing biological processes at the molecular level.

Application AreaDescription
Molecular BiologyUsed to study protein interactions and cellular functions.
BiochemistryFacilitates the analysis of enzyme-substrate interactions where biotin acts as a cofactor.

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